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Compound of Interest

Compound Name: UK-59811 hydrochloride

Cat. No.: B10788784 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for UK-59811 hydrochloride is publicly

available. The following guidance is based on general principles for handling potent

pharmaceutical compounds and information for the 1,4-dihydropyridine class of chemicals. A

comprehensive, site-specific risk assessment should be conducted by qualified personnel

before handling this substance.

Researchers, scientists, and drug development professionals must handle UK-59811
hydrochloride with the utmost care, treating it as a potentially hazardous substance due to the

lack of specific toxicity data. The following provides essential, immediate safety and logistical

information, including operational and disposal plans, to guide laboratory personnel.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure. The following table summarizes

recommended PPE for various laboratory activities involving UK-59811 hydrochloride.
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Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Dry Powder)

- Full-face respirator with P100 (or equivalent)

filter- Chemical-resistant disposable gloves

(nitrile or neoprene)- Disposable lab coat or

gown- Safety goggles (if not using a full-face

respirator)- Sleeve covers

Solution Preparation and Handling

- Chemical-resistant gloves (nitrile or neoprene)-

Lab coat- Safety glasses with side shields or

safety goggles

General Laboratory Operations
- Lab coat- Safety glasses- Standard laboratory

gloves

Spill Cleanup

- Chemical-resistant gloves (nitrile or neoprene)-

Disposable lab coat or gown- Safety goggles-

Respiratory protection (as determined by risk

assessment)

Waste Disposal
- Chemical-resistant gloves (nitrile or neoprene)-

Lab coat- Safety glasses or goggles

Experimental Protocols: Safe Handling and Disposal
Workflow
A systematic approach to handling and disposal is crucial to ensure safety and regulatory

compliance. The following workflow outlines the key steps.
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Preparation

Handling

Disposal

Review SDS (if available) & Conduct Risk Assessment

Prepare Engineering Controls (Fume Hood)

Don Appropriate PPE

Weigh/Aliquot in Containment

Prepare Solutions in Fume Hood

Label all Containers Clearly

Segregate Waste

Label Waste Container

Store Waste in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Safe Handling and Disposal Workflow for Potent Compounds
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Operational Plan: Step-by-Step Guidance
Risk Assessment: Before any work begins, a thorough risk assessment must be conducted.

[1][2][3][4] This should consider the quantity of substance being used, the potential routes of

exposure, and the experimental procedures.

Engineering Controls: All work with solid UK-59811 hydrochloride should be performed in a

certified chemical fume hood to minimize inhalation exposure.[5]

Personal Protective Equipment: Wear the appropriate PPE as outlined in the table above.[6]

Gloves should be inspected before use and changed frequently.

Weighing and Handling:

Handle solid material in a fume hood.

Use a dedicated set of utensils (spatulas, weigh boats).

Clean all surfaces thoroughly after handling.

Spill Response:

In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE for cleanup.

For small spills of solid material, gently cover with a damp paper towel to avoid raising

dust, then carefully scoop into a labeled waste container.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

labeled waste container.

Decontaminate the spill area with an appropriate solvent (e.g., ethanol, isopropanol),

followed by soap and water.

First Aid:

Inhalation: Move to fresh air. Seek medical attention.
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Skin Contact: Immediately wash with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
Proper disposal of UK-59811 hydrochloride and contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with UK-59811 hydrochloride (e.g., unused

compound, contaminated gloves, weigh boats, paper towels) must be segregated from

general laboratory waste.[7][8]

Waste Containers: Use clearly labeled, sealed, and chemically compatible containers for

waste collection.[9][10] The label should include "Hazardous Waste," the chemical name,

and the associated hazards (if known).

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[10] Do not dispose of UK-
59811 hydrochloride down the drain or in the regular trash.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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